The purpose of this study was to evaluate the use of resin injection to repair cracks in ultra-high-strength concrete (UHSC) members. As a preliminary step, the applicability of the neutron diffraction method (NDM) to investigate the effect of repairs in UHSC specimens was examined. The experimental results showed that the NDM can measure stresses in rebars in UHSC and normal concrete specimens. Therefore, in this experiment, the NDM was used to measure the bond performance of repairs with epoxy resin around the slit in normal concrete and UHSC specimens and examine the effect of repair on the UHSC specimens. Displacement around the slit was measured using a PI-shape displacement transducer. The evaluation confirmed that the bond performance of the repaired area was recovered by resin injection regardless of the concrete strength. In addition, the displacement around the slit was smaller for the injected specimens than the non-injected specimens. These experimental results clarified that by injecting resin, the same bond repair effect could be obtained in UHSC and normal concrete specimens.

Sodium silicate activators derived from silica-rich wastes have attracted increasing attention owing to their promotion on the sustainable production and development of alkali-activated materials (AAM). This paper presents the research progress on the feasibility of using silica-rich wastes-derived sodium silicate activator as an alternative to commercial sodium silicate activator in AAM. The basic factors affecting the quality of silica-rich wastes-derived sodium silicate activator are reviewed. The structure features between commercial sodium silicate and derivative sodium silicate are addressed and compared. Influences of the two different sodium silicates on flowability, mechanical properties, microstructure and durability are summarized and discussed. Previous studies reveal that utilizations of amorphously rich SiO2 containing materials, together with proper preparation technology, enable to produce highly reactive sodium silicate activators and as a consequence to obtain materials with comparable or even better performances as compared to the commercially available sodium silicate-AAM. Recommendations for future investigation are provided eventually.

The extended multi-directional non-orthogonal crack model was applied to the joint interface area between RC members connected by shear dowel and the experimental verification was conducted in use of the low cycle fatigue experiments. The splitting tension field induced by the dowel action around the reinforcing bar is successfully reproduced with the coupled joint crack model and the beam finite elements, and the splitting tension cracking under cyclic fatigue loading and the joint degradation were fairly captured computationally. The effect of spiral steel confinement on the shear dowel performance can be quantitatively evaluated by the generic full 3D nonlinear analysis.

The purpose of this research work was to study the effect of polyethylene glycol (PEG) and polypropylene glycol (PPG) as polyether polyols on the properties of mortar specimens. Electrochemical measurement was used to investigate the change in charge transfer resistance of mortar during the hydration of cement. The mechanical properties of the mortar specimens were studied by flexural and compressive strength tests. The results show that PPG helps to improve the mechanical properties of mortar specimens compared with PEG, and that the improvement is better for high molecular weight. The mechanism of the interaction between PEG and PPG molecules and C-S-H gel was examined by molecular dynamics simulations and density flooding theory calculations, and the effect of molecular weight of PEG and PPG on the interaction of surface of C-S-H gel is discussed.

Change in the mechanism of post corrosion bond behavior was investigated in a previous experimental study by analyzing the deformations in concrete using digital image correlation (DIC). Using their DIC data, this study focuses on the local strain non-uniformity in reinforcing bar during the uniaxial tensile test due to the effect of rib height reduction and corrosion layer. The results show that, the local strain below the rib tip is higher than that below the flat part between ribs, due to compressive stress resulting from mechanical interaction at the rib tip. Furthermore, the non-uniformity in local strain is less pronounced in highly corroded reinforcing bar because less compressive stress is transferred due to gentler rib slope. In highly corroded reinforcing bar, the appearance of non-uniformity in local strain is delayed since the accumulated corrosion product on the reinforcing bar surface delays the mechanical interaction and stress transfer between the concrete and the reinforcing bar.

In this paper, the applicability of two deformation indices related to displacement of concrete members proposed by the authors has been verified for full-scale RC members with shear or bending failure under bilateral loads. These two indices, namely "thickness increment of RC member" assuming out-of-plane shear failure, and a newly proposed index, "relative displacement on compressive edge in RC member", which assumes in-plane shear failure and out-of-plane bending failure, are mainly discussed in this paper.As a result, it was revealed that the deformation indices could estimate the failure mode of RC columns with shear failure or bending failure under horizontal bilateral loads. In addition, it was confirmed that one of the indices reached the limit value at about 90% or more of the maximum load, and that the element size dependence was small. It was also found that this index can reasonably evaluate the load carrying capacity as much as or better than the existing strain indices.

The infrequent setting behavior and hydration process of a Portland cement with very low alkali content were concerned. Gypsum and K2SO4 with different quantities and ratios were added into cement to adjust its sulfate and alkali content. The setting time and compressive strength of cements were tested, the hydration process and hydrates of cements were investigated by isothermal calorimetry, non-evaporable water content and XRD. The results show that gypsum addition is incapable of delaying the quick initial setting of the cement clinker. A moderate substitution of gypsum by K2SO4 in same reasonable sulfate content can promote the dissolution of gypsum, suppress the formation of h-AFm, and therefore prolong the initial setting time of the cement. Moreover, the Portland cement clinker shows a very hysteretic hydration exothermic process, accompanying with a hysteretic finial setting and a weak mechanical property in early age. An appropriate dosage of gypsum can promote the hydration of the cement and result in a reasonable final setting behavior and satisfactory strength development. The modification of gypsum on the properties of cement is influenced by its alkali content. The measures which could accelerate the sulfate-supply in cement is necessary to acquire a favorable hardening property when the cement with low alkali content is used in projects.

Interactions between Cl-, SO42- and cementitious materials, reinforcement passive films influence the durability of reinforced concrete structures. Transport of three solutions (NaCl, Na2SO4, mixed) in calcium silicate hydrate (C-S-H) gel, γ-FeOOH nanopores was investigated using molecular dynamics. Solution transport in γ-FeOOH nanopores is slower than in C-S-H gel nanopores because of the lesser hydrophilicity of γ-FeOOH surface. SO42- can form ion clusters to hinder the solution transport and atomic motion, and the ion clusters appear in the solution more frequently than at the interface. Temporary adsorption of Cl-, SO42- on substrate surfaces occurs during transport because of Ca-Cl, Ca-SO4 ionic bonds on the C-S-H surface and Ho (hydroxyl hydrogen atoms) -Cl, Ho-SO4 hydrogen bonds on the γ-FeOOH surface, and these bonds are influenced by the local structure. Two substrates interact with water, Cl-, SO42- via distinct microscopic mechanisms.

In this study, a finite element (FE) analysis is conducted to investigate the effects of corrosion in tensile reinforcement on the shear performance of reinforced concrete (RC) members. In this regard, a multiscale chemo-hygral computational system is adopted, and its rationality is verified by comparing the FE analysis results with the shear test results of corroded RC beams. Based on the verified FE model, a parametric analysis is performed to examine the static shear and long-term behaviors of RC members according to the corrosion damage. The analysis results show that when the tensile reinforcement is simply straight anchored in the member, the ratio of reduction in shear strength due to corrosion decreases with the shear span-to-depth ratio. Meanwhile, when the tensile reinforcement is fully anchored, the shear strength of the corroded member increases owing to the formation of arch action despite the occurrence of splitting cracks caused by corrosion, and this tendency is more prominent as the shear span-to-depth ratio decreases. In terms of the long-term behavior of corroded RC members, it is shown that as corrosion progresses gradually over time, failure occurs with a rapid increase in deflection, including at low sustained load levels.

Cyclic loading tests are conducted for four cases with upper-limit stress ratios of 35%, 50%, 65%, and 80% in order to investigate the crack resistance under compressive stress of concrete made using granulated blast-furnace slag sand (BFS), obtained from three steelworks in Japan. Mountain sand is used as a natural aggregate for comparison and the energy for crack nucleation and propagation is derived for each type of concrete. It is found that BFS concrete generally has a lower crack propagation energy and a higher strain recovery rate than concrete made using natural aggregate. Within the scope of the study, BFS concrete is deemed to possess adequate resistance with respect to concrete crack propagation, regardless of the type of BFS used. This paper is an English translation of the authors’ previous work [Hashimoto, R. and Onoue, K., (2022). “Crack resistance of concrete using granulated blast-furnace slag sand under compressive stress.” Proceedings of the Japan Concrete Institute, 44, 338-393. (in Japanese)].